Cas no 2138267-25-9 (4-2-(propane-2-sulfonyl)phenylmorpholin-3-one)

• Product Name: 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one
• CAS No: 2138267-25-9
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 5940105
• PubChem ID: 165482191
• Update Time: 2025-10-28

4-2-(propane-2-sulfonyl)phenylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one
• 2138267-25-9
• EN300-1086117
• 4-[2-(propane-2-sulfonyl)phenyl]morpholin-3-one

• Inchi： 1S/C13H17NO4S/c1-10(2)19(16,17)12-6-4-3-5-11(12)14-7-8-18-9-13(14)15/h3-6,10H,7-9H2,1-2H3
• InChI Key： GPYSYGGEWYBZQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N1C(COCC1)=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 283.08782920g/mol
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one

Research Briefing on 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one (CAS: 2138267-25-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one (CAS: 2138267-25-9) has emerged as a promising candidate due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one has garnered attention for its structural features, which include a morpholin-3-one core and a propane-2-sulfonylphenyl moiety. These structural elements contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a subject of interest in drug discovery and development. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncological diseases.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one and its derivatives, highlighting the compound's high yield and purity under optimized reaction conditions. The researchers employed a multi-step synthetic route involving sulfonylation and cyclization reactions, which were characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. The study also reported the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have demonstrated that 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one exhibits potent inhibitory effects on specific enzymes involved in inflammatory signaling pathways. For instance, the compound was shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammation and cancer. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory and anti-cancer agents.

Further investigations into the compound's mechanism of action revealed its ability to interact with key protein targets, as evidenced by molecular docking studies and X-ray crystallography. These structural insights have provided a foundation for rational drug design, enabling researchers to optimize the compound's binding affinity and selectivity. Additionally, in vivo studies in animal models have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses.

Despite these encouraging findings, challenges remain in the development of 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the goal of initiating clinical trials in the near future.

In conclusion, 4-2-(propane-2-sulfonyl)phenylmorpholin-3-one (CAS: 2138267-25-9) represents a promising small-molecule compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.